(4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione

• Molecular Formula: C26H23BrN2O4
• Molecular Weight: 507.4 g/mol
• IUPAC Name: (4E)-4-[[3-bromo-5-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C26H23BrN2O4/c1-3-32-23-15-19(14-22(27)24(23)33-16-18-11-9-17(2)10-12-18)13-21-25(30)28-29(26(21)31)20-7-5-4-6-8-20/h4-15H,3,16H2,1-2H3,(H,28,30)/b21-13+
• InChI Key: RGVUGEHUZAOZNY-FYJGNVAPSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=C(C=C4)C
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=C(C=C4)C

Description

(4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione involves the inhibition of various enzymes and proteins that are involved in cancer cell growth, inflammation, and microbial infections. It acts by binding to the active site of the target enzyme or protein, thereby preventing its activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione have been extensively studied. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit microbial growth. Moreover, it has also been found to have antioxidant properties, which can help in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using (4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments include its high potency, specificity, and selectivity towards the target enzyme or protein. However, the limitations include its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on (4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione. These include the development of more efficient synthesis methods, the investigation of its potential use in other diseases, and the exploration of its mechanism of action in more detail. Moreover, the development of new derivatives of this compound with improved properties can also be an area of future research.
Conclusion:
In conclusion, (4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound with significant potential in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail in this paper. Further research on this compound can lead to the development of new drugs and diagnostic tools for various diseases.

Synthesis Methods

The synthesis of (4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione involves the reaction of 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde with 1-phenylpyrazolidine-3,5-dione in the presence of a suitable catalyst. The reaction is carried out under controlled conditions of temperature and pressure to obtain the desired product.

Scientific Research Applications

(4E)-4-{3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1-phenylpyrazolidine-3,5-dione has been extensively studied for its potential application in various fields. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. Moreover, it has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.